molecular formula C8H11N3O2S B3233888 [(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid CAS No. 1353956-60-1

[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid

Cat. No. B3233888
CAS RN: 1353956-60-1
M. Wt: 213.26 g/mol
InChI Key: ZIFHUWVLOSMNIY-UHFFFAOYSA-N
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Description

[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid, also known as MPA, is a chemical compound with potential therapeutic applications. It is a derivative of pyrazine and has been studied for its ability to act as a GABA analog. GABA is an inhibitory neurotransmitter in the central nervous system and is involved in the regulation of anxiety, sleep, and muscle tone. MPA is synthesized through a multistep process and has been studied for its potential use in treating anxiety and other neurological disorders.

Mechanism of Action

[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid acts as a GABA analog, binding to GABA receptors and enhancing GABAergic neurotransmission. This leads to an increase in inhibitory neurotransmission, resulting in anxiolytic and sedative effects. This compound has also been shown to have anticonvulsant properties, likely due to its ability to enhance GABAergic neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to enhance GABAergic neurotransmission in vitro. However, further studies are needed to fully understand the biochemical and physiological effects of this compound in humans.

Advantages and Limitations for Lab Experiments

One advantage of using [(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid in lab experiments is its ability to act as a GABA analog, making it a useful tool for studying GABAergic neurotransmission. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on [(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid. One area of interest is its potential use in treating anxiety disorders and other neurological disorders. Further studies are needed to fully understand the biochemical and physiological effects of this compound in humans and to determine its efficacy as a treatment for these disorders. Another area of interest is the development of new and improved synthesis methods for this compound, which could improve its solubility and stability and make it a more useful tool for studying GABAergic neurotransmission.

Scientific Research Applications

[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid has been studied for its potential use in treating anxiety and other neurological disorders. It has been shown to act as a GABA analog, binding to GABA receptors and enhancing GABAergic neurotransmission. This can lead to anxiolytic and sedative effects, making this compound a potential treatment for anxiety disorders such as generalized anxiety disorder and panic disorder.

properties

IUPAC Name

2-[(3-methylsulfanylpyrazin-2-yl)methylamino]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11N3O2S/c1-14-8-6(10-2-3-11-8)4-9-5-7(12)13/h2-3,9H,4-5H2,1H3,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZIFHUWVLOSMNIY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC=CN=C1CNCC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001238076
Record name Glycine, N-[[3-(methylthio)-2-pyrazinyl]methyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001238076
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1353956-60-1
Record name Glycine, N-[[3-(methylthio)-2-pyrazinyl]methyl]-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1353956-60-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Glycine, N-[[3-(methylthio)-2-pyrazinyl]methyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001238076
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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